Cas no 1934988-71-2 (4-(cyanomethyl)phenylmethanesulfonamide)

• Product Name: 4-(cyanomethyl)phenylmethanesulfonamide
• CAS No: 1934988-71-2
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 5153105
• PubChem ID: 130977749
• Update Time: 2025-06-09

4-(cyanomethyl)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 4-(cyanomethyl)-
• 4-(cyanomethyl)phenylmethanesulfonamide

• Inchi： 1S/C9H10N2O2S/c10-6-5-8-1-3-9(4-2-8)7-14(11,12)13/h1-4H,5,7H2,(H2,11,12,13)
• InChI Key： KWKLMBYPAGEZER-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)=CC=C(CC#N)C=C1

Additional information on 4-(cyanomethyl)phenylmethanesulfonamide

4-(Cyanomethyl)phenylmethanesulfonamide: A Comprehensive Overview

The compound 4-(cyanomethyl)phenylmethanesulfonamide, also known by its CAS number 1934988-71-2, is a fascinating molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential biological activities. In this article, we will delve into the details of its structure, synthesis, applications, and recent advancements in research.

The name 4-(cyanomethyl)phenylmethanesulfonamide itself provides a clear indication of its structure. The phenyl group is substituted at the para position with a cyanomethyl group, which introduces both electron-withdrawing and steric effects. The methanesulfonamide group further enhances the molecule's functionality by providing a sulfonamide linkage, which is known for its stability and bioavailability. This combination makes the compound a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 4-(cyanomethyl)phenylmethanesulfonamide as a precursor in drug design. Its ability to act as a bioisostere or a linker in medicinal chemistry has been explored in several research papers. For instance, researchers have utilized this compound to develop novel inhibitors for various enzymes, including kinases and proteases. The sulfonamide group is particularly valuable in such applications due to its hydrogen bonding capacity and ability to modulate pharmacokinetic properties.

In terms of synthesis, the preparation of 4-(cyanomethyl)phenylmethanesulfonamide involves a multi-step process that typically begins with the cyanation of a phenyl ring. The introduction of the methanesulfonamide group requires careful control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have made this synthesis more efficient, reducing production costs and environmental impact.

The application of 4-(cyanomethyl)phenylmethanesulfonamide extends beyond pharmaceuticals. It has been employed in agrochemicals as a component in herbicides and fungicides due to its ability to inhibit specific enzymatic pathways in plants and pathogens. Additionally, this compound has shown promise in materials science as a precursor for advanced polymers and coatings with tailored properties.

From an environmental perspective, the ecological impact of 4-(cyanomethyl)phenylmethanesulfonamide has been a subject of recent research. Studies indicate that it exhibits low toxicity to aquatic organisms under standard testing conditions, making it suitable for use in environmentally friendly formulations. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, 4-(cyanomethyl)phenylmethanesulfonamide stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent research advancements, positions it as a key player in future innovations within chemistry and pharmacology. As ongoing studies continue to uncover new potentials for this compound, its role in scientific progress is expected to grow significantly.